Cas no 1327170-54-6 ((2Z)-N-(4-chlorophenyl)-2-[(3,4-difluorophenyl)imino]-2H-chromene-3-carboxamide)

• Product Name: (2Z)-N-(4-chlorophenyl)-2-[(3,4-difluorophenyl)imino]-2H-chromene-3-carboxamide
• CAS No: 1327170-54-6
• MF: C₂₂H₁₃ClF₂N₂O₂
• MW: 410.800631284714
• CID: 5323486
• Update Time: 2025-06-15

(2Z)-N-(4-chlorophenyl)-2-[(3,4-difluorophenyl)imino]-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(4-chlorophenyl)-2-[(3,4-difluorophenyl)imino]-2H-chromene-3-carboxamide
• STL108731
• N-(4-chlorophenyl)-2-(3,4-difluorophenyl)iminochromene-3-carboxamide
• (Z)-N-(4-chlorophenyl)-2-((3,4-difluorophenyl)imino)-2H-chromene-3-carboxamide

• Inchi： 1S/C22H13ClF2N2O2/c23-14-5-7-15(8-6-14)26-21(28)17-11-13-3-1-2-4-20(13)29-22(17)27-16-9-10-18(24)19(25)12-16/h1-12H,(H,26,28)/b27-22-
• InChI Key： GZEJKGWQIWIATD-QYQHSDTDSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1/C(=N/C2C=CC(=C(C=2)F)F)/OC2C=CC=CC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 663
• XLogP3: 5.6
• Topological Polar Surface Area: 50.7

Additional information on (2Z)-N-(4-chlorophenyl)-2-[(3,4-difluorophenyl)imino]-2H-chromene-3-carboxamide

Comprehensive Overview of (2Z)-N-(4-chlorophenyl)-2-[(3,4-difluorophenyl)imino]-2H-chromene-3-carboxamide (CAS No. 1327170-54-6)

The compound (2Z)-N-(4-chlorophenyl)-2-[(3,4-difluorophenyl)imino]-2H-chromene-3-carboxamide, identified by its CAS No. 1327170-54-6, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique chromene backbone and imino linkage, has garnered attention for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance its bioactivity and selectivity.

One of the most intriguing aspects of (2Z)-N-(4-chlorophenyl)-2-[(3,4-difluorophenyl)imino]-2H-chromene-3-carboxamide is its potential role in targeting specific biological pathways. The presence of both chlorophenyl and difluorophenyl groups in its structure suggests a high affinity for certain enzyme systems, making it a candidate for further investigation in therapeutic applications. Recent studies have explored its interactions with proteins involved in inflammation and cellular signaling, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 1327170-54-6 involves multi-step reactions that highlight the importance of green chemistry principles. Researchers are increasingly focusing on optimizing these synthetic routes to reduce waste and improve yields, addressing the growing demand for sustainable chemical processes. This aligns with broader industry trends, where environmental considerations are becoming as critical as efficacy and cost.

The compound's chromene-3-carboxamide core is also of interest in material science, particularly in the development of organic semiconductors and fluorescent probes. Its ability to absorb and emit light at specific wavelengths makes it a promising candidate for applications in optoelectronics and bioimaging. These properties are being explored in the context of next-generation wearable technology and medical diagnostics, areas that are currently experiencing rapid growth.

In the context of drug discovery, (2Z)-N-(4-chlorophenyl)-2-[(3,4-difluorophenyl)imino]-2H-chromene-3-carboxamide is being studied for its potential to address unmet medical needs. Its structural features suggest it could be a scaffold for developing new small-molecule inhibitors, particularly in diseases where traditional therapies have limitations. This is especially relevant given the increasing focus on rare diseases and orphan drugs, where innovative chemical entities are in high demand.

The safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) properties of CAS No. 1327170-54-6 are also under investigation. Understanding these aspects is crucial for its potential transition from a research chemical to a therapeutic agent. This aligns with the pharmaceutical industry's emphasis on translational research, which bridges the gap between laboratory findings and clinical applications.

In summary, (2Z)-N-(4-chlorophenyl)-2-[(3,4-difluorophenyl)imino]-2H-chromene-3-carboxamide (CAS No. 1327170-54-6) is a compound of significant scientific and commercial interest. Its diverse potential applications, from pharmaceuticals to advanced materials, make it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a role in addressing some of the most pressing challenges in healthcare and technology.